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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-methylbenzenesulfonohydrazide, a versatile reagent in organic synthesis. This

document details the prevalent synthetic methodology, purification techniques, and a full suite

of characterization protocols, including spectroscopic and physical property analysis. All

quantitative data is presented in clear, tabular formats for ease of comparison and

interpretation.

Synthesis of 4-Methylbenzenesulfonohydrazide
The most common and efficient method for the synthesis of 4-
methylbenzenesulfonohydrazide (also known as p-toluenesulfonylhydrazide or TSH)

involves the reaction of p-toluenesulfonyl chloride with hydrazine hydrate.[1][2][3][4] This

nucleophilic substitution reaction is typically carried out in a suitable solvent to yield the desired

product.[1][4]

Synthesis Pathway
The reaction proceeds via the nucleophilic attack of the hydrazine on the electrophilic sulfur

atom of the p-toluenesulfonyl chloride, leading to the formation of 4-
methylbenzenesulfonohydrazide and hydrochloric acid as a byproduct.[3]
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Caption: Synthesis of 4-Methylbenzenesulfonohydrazide.

Experimental Protocol
This protocol is a modification of a previously published procedure.[1]

Materials:

p-Toluenesulfonyl chloride

Hydrazine hydrate (85% or 95%)[1]

Tetrahydrofuran (THF)[1]

Distilled water

Celite

Equipment:

Three-necked round-bottomed flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice bath
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Separatory funnel

Büchner funnel and flask

Procedure:

In a 1 L three-necked round-bottomed flask equipped with a mechanical stirrer, thermometer,

and dropping funnel, dissolve 200 g (1.05 moles) of p-toluenesulfonyl chloride in 350 ml of

tetrahydrofuran.[1]

Cool the stirred mixture to 10–15 °C using an ice bath.[1]

Slowly add a solution of 135 ml of 85% hydrazine hydrate (2.22 moles) in water, maintaining

the reaction temperature between 10 °C and 20 °C.[1]

After the addition is complete, continue stirring for an additional 15 minutes.[1]

Transfer the reaction mixture to a separatory funnel and discard the lower aqueous layer.[1]

Filter the upper tetrahydrofuran layer through a bed of Celite to remove any suspended

particles.[1]

Wash the Celite with a small amount of tetrahydrofuran.[1]

Combine the clear filtrates and, while stirring vigorously, slowly add two volumes of distilled

water to precipitate the product.[1]

Collect the white, fluffy crystalline needles of 4-methylbenzenesulfonohydrazide by suction

filtration.[1]

Wash the collected solid with cold water and air dry or dry in a vacuum.[4]

Purification
The crude product can be purified by recrystallization. A common method involves dissolving

the compound in hot methanol, filtering, and then precipitating the pure product by adding

distilled water.[4]
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Characterization of 4-
Methylbenzenesulfonohydrazide
Thorough characterization is essential to confirm the identity and purity of the synthesized 4-
methylbenzenesulfonohydrazide. This section outlines the key analytical techniques and

expected results.

Physical Properties
The physical properties of 4-methylbenzenesulfonohydrazide are summarized in the table

below.

Property Value References

Molecular Formula C₇H₁₀N₂O₂S [2]

Molecular Weight 186.23 g/mol [2]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 105-107 °C [2]

Solubility

Slightly soluble in water;

soluble in ethanol and

methanol.

[2]

Spectroscopic Analysis
Spectroscopic methods provide detailed structural information about the synthesized molecule.

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

Experimental Protocol:

Prepare a sample by dissolving 5-10 mg of the synthesized 4-
methylbenzenesulfonohydrazide in a suitable deuterated solvent (e.g., DMSO-d₆).
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Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 300 MHz or

higher).

Process the acquired data to obtain the final spectra for analysis.

¹H NMR Data (300 MHz, DMSO-d₆):

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.87 d 2H
Aromatic (ortho to

SO₂)

7.61 d 2H
Aromatic (meta to

SO₂)

4.85 s 2H -NH₂

2.42 s 3H -CH₃

Note: The ¹H NMR data presented is for a derivative, 4-methyl-N-(1-benzyl)-N'-(1-

benzylidene)benzenesulfonohydrazide, as a direct spectrum for the parent compound was not

available in the search results. However, the aromatic and methyl proton signals are expected

to be in similar regions for 4-methylbenzenesulfonohydrazide.[5]

¹³C NMR Data (75 MHz, DMSO-d₆):

Chemical Shift (δ) ppm Assignment

146.90 Aromatic C (ipso to SO₂)

144.04 Aromatic C (ipso to CH₃)

130.04 Aromatic CH

127.74 Aromatic CH

21.8 -CH₃
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Note: Similar to the ¹H NMR data, this ¹³C NMR data is for a derivative. The aromatic and

methyl carbon signals are indicative.[5]

IR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol:

Prepare a sample of the synthesized compound, typically as a KBr pellet or using an

Attenuated Total Reflectance (ATR) accessory.

Record the IR spectrum over the range of 4000-400 cm⁻¹.

Identify the characteristic absorption bands corresponding to the functional groups.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹) Functional Group

~3300-3400 N-H stretching

~2921, 2854 C-H stretching (aromatic and aliphatic)

~1598 C=C stretching (aromatic)

~1355, 1167 S=O stretching (sulfonyl)

Reference for IR data is based on a derivative, but the key functional group vibrations are

expected to be similar.[5]

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound.

Experimental Protocol:

Introduce a small amount of the sample into the mass spectrometer using a suitable

ionization technique (e.g., Electron Ionization - EI).

Acquire the mass spectrum.
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Analyze the molecular ion peak and the fragmentation pattern to confirm the structure.

Expected Mass Spectrum Data:

m/z Interpretation

186 [M]⁺ (Molecular Ion)

Characterization Workflow
The following diagram illustrates the logical workflow for the comprehensive characterization of

the synthesized 4-methylbenzenesulfonohydrazide.

Synthesized Product

Physical Properties
(Melting Point, Appearance)

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure & Purity Confirmed

Click to download full resolution via product page

Caption: Workflow for Characterization.

Conclusion
This guide has provided a detailed protocol for the synthesis of 4-
methylbenzenesulfonohydrazide via the reaction of p-toluenesulfonyl chloride and hydrazine

hydrate. Furthermore, a comprehensive suite of analytical techniques for its characterization

has been outlined, complete with expected data and experimental methodologies. The

provided information will be a valuable resource for researchers and professionals in the fields

of chemical synthesis and drug development, enabling the reliable preparation and verification

of this important chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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